Cas no 946245-29-0 (1-benzyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

1-Benzyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a pyridine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a benzyl group at the 1-position and a 4-methoxyphenyl carboxamide moiety at the 3-position, contributing to its unique reactivity and binding properties. This compound may serve as an intermediate in synthesizing biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. The presence of both electron-donating (methoxy) and lipophilic (benzyl) groups enhances its versatility in structure-activity relationship studies. Its crystalline form and well-defined molecular weight facilitate analytical characterization, making it suitable for method development and purity assessment in synthetic workflows.
1-benzyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide structure
946245-29-0 structure
Product Name:1-benzyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
CAS No:946245-29-0
MF:C20H18N2O3
MW:334.368525028229
CID:5506426
Update Time:2025-05-19

1-benzyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-N-(4-methoxyphenyl)-2-oxopyridine-3-carboxamide
    • 1-benzyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
    • Inchi: 1S/C20H18N2O3/c1-25-17-11-9-16(10-12-17)21-19(23)18-8-5-13-22(20(18)24)14-15-6-3-2-4-7-15/h2-13H,14H2,1H3,(H,21,23)
    • InChI Key: CFRAXSQSYFFOET-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=CC=C2)C=CC=C1C(NC1=CC=C(OC)C=C1)=O

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Additional information on 1-benzyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-benzyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946245-29-0)

The compound 1-benzyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946245-29-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzyl group and a 4-methoxyphenyl moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its pyridine-3-carboxamide backbone, which is known for its bioactive properties.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery systems. 1-benzyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide aligns with this trend due to its potential to interact with specific biological pathways. For instance, its dihydropyridine core is structurally similar to compounds used in cardiovascular and neurological treatments, sparking curiosity about its applicability in these fields. Additionally, its methoxy and benzyl substituents may enhance its solubility and bioavailability, critical factors in drug design.

The synthesis of CAS No. 946245-29-0 typically involves multi-step organic reactions, including condensation and cyclization processes. Chemists often employ Pd-catalyzed cross-coupling or microwave-assisted synthesis to achieve higher yields and purity. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in modern synthetic chemistry. Moreover, its carboxamide functionality opens doors for further derivatization, enabling the creation of analogs with tailored properties.

From an industrial perspective, 1-benzyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is often explored for its role in high-throughput screening (HTS) assays. Pharmaceutical companies leverage its scaffold to identify novel lead compounds for diseases like cancer and inflammation. The compound's structure-activity relationship (SAR) is a hot topic in medicinal chemistry, with researchers investigating how modifications to its benzyl or methoxyphenyl groups affect efficacy and selectivity.

Environmental and safety considerations are also paramount when handling CAS No. 946245-29-0. While it is not classified as hazardous, proper laboratory practices, such as using personal protective equipment (PPE) and ensuring adequate ventilation, are recommended. Regulatory agencies like the FDA and EMA closely monitor such compounds during preclinical trials to ensure compliance with safety standards.

In the context of AI-driven drug discovery, 1-benzyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has emerged as a case study for machine learning models predicting bioactivity. Platforms like AlphaFold and Schrödinger utilize its molecular descriptors to simulate interactions with target proteins, accelerating the identification of potential therapeutics. This intersection of chemistry and artificial intelligence is a trending topic, resonating with both academia and industry professionals.

For those seeking sourcing information, CAS No. 946245-29-0 is available through specialized chemical suppliers, often with certificates of analysis (CoA) to verify purity. Pricing and availability may vary based on demand, particularly from contract research organizations (CROs) engaged in drug development projects. Researchers are advised to consult SciFinder or PubChem for updated data on its properties and applications.

In summary, 1-benzyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide represents a versatile and scientifically valuable compound. Its structural features and potential applications in drug discovery, material science, and computational chemistry make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in future innovations.

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